Cas no 2138009-17-1 (4-amino-2-ethyl-3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 4-amino-2-ethyl-3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2138009-17-1
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 6106571
• PubChem ID: 165749229
• Update Time: 2025-06-08

4-amino-2-ethyl-3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-ethyl-3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione
• 2138009-17-1
• EN300-1122933

• Inchi： 1S/C7H16N2O2S/c1-4-9-7(2,3)6(8)5-12(9,10)11/h6H,4-5,8H2,1-3H3
• InChI Key： PCGSRFYQHXYPEU-UHFFFAOYSA-N
• SMILES： S1(CC(C(C)(C)N1CC)N)(=O)=O

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-amino-2-ethyl-3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione

Introduction to 4-amino-2-ethyl-3,3-dimethyl-1λ6,2-thiazolidine-1,1-dione (CAS No. 2138009-17-1)

4-amino-2-ethyl-3,3-dimethyl-1λ6,2-thiazolidine-1,1-dione (CAS No. 2138009-17-1) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazolidinedione class, which is well-known for its role in various pharmacological applications. The presence of multiple functional groups, including an amino group, an ethyl side chain, and two methyl groups, contributes to its complex reactivity and makes it a valuable scaffold for drug discovery.

The thiazolidine ring system in this molecule is particularly noteworthy, as it is a common motif in biologically active compounds. Thiazolidinediones are known for their ability to interact with biological targets such as enzymes and receptors, leading to a wide range of therapeutic effects. The specific arrangement of atoms in 4-amino-2-ethyl-3,3-dimethyl-1λ6,2-thiazolidine-1,1-dione imparts unique electronic and steric properties that influence its interactions with biological systems.

Recent research has highlighted the potential of thiazolidine derivatives as candidates for treating various diseases, including metabolic disorders, inflammation, and even cancer. The structural features of 4-amino-2-ethyl-3,3-dimethyl-1λ6,2-thiazolidine-1,1-dione make it an interesting candidate for further investigation in these areas. For instance, the amino group can serve as a hydrogen bond acceptor or donor, enhancing binding affinity to biological targets.

The dimethyl substitution on the thiazolidine ring adds steric bulk and can influence the compound's solubility and metabolic stability. These factors are crucial in drug design, as they can affect how well a compound is absorbed, distributed, metabolized, and excreted by the body (ADME properties). Additionally, the ethyl side chain provides another point of interaction with biological targets, potentially increasing the compound's efficacy.

In terms of synthesis, 4-amino-2-ethyl-3,3-dimethyl-1λ6,2-thiazolidine-1,1-dione can be prepared through multi-step organic reactions involving the condensation of appropriate precursors under controlled conditions. The synthesis often requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently and on a larger scale.

The biological activity of 4-amino-2-ethyl-3,3-dimethyl-1λ6,2-thiazolidine-1,1-dione has been explored in several preclinical studies. These studies have shown that the compound exhibits promising effects on various biological pathways. For example, thiazolidinediones have been shown to activate peroxisome proliferator-gamma receptors (PPARγ), which plays a key role in regulating glucose and lipid metabolism. This makes 4-amino-2-ethyl-3,3-dimethyl-1λ6,2-thiazolidine-1,1-dione a potential candidate for developing treatments for type 2 diabetes.

Moreover, this compound has shown anti-inflammatory properties in vitro, indicating its potential use in treating inflammatory diseases such as rheumatoid arthritis. The ability of thiazolidinediones to modulate inflammatory pathways is well-documented, and further research is needed to fully understand the mechanisms by which this compound exerts its effects.

Recent studies have also explored the anticancer potential of 4-amino-2-ethyl-3,3-dimethyl-1λ6,2-thiazolidine-1，dione。 Thiazolidinediones have been found to induce apoptosis (programmed cell death) in certain cancer cell lines, suggesting their potential as chemotherapeutic agents. The specific structural features of this compound may contribute to its ability to interact with cancer-related proteins and disrupt tumor growth.

The pharmacokinetic profile of 4-amino--dimethyl--dione is an important consideration for its development as a drug. Studies have shown that thiazolidinediones generally have moderate solubility in water, which can affect their absorption and distribution in the body. Additionally, their metabolic stability needs to be carefully evaluated to ensure they remain active long enough to exert their therapeutic effects.

In conclusion, 4-amino--dimethyldione (CAS No. 2138009--17--is a promising compound with potential applications in medicine due to its unique structural features and biological activities。 Further research is needed to fully understand its mechanisms of action and optimize its pharmacokinetic properties。 The advancements in synthetic chemistry and drug discovery methodologies make it an exciting candidate for future therapeutic development。